Cas no 1821739-76-7 ((S)-2-((Tert-Butoxycarbonyl)(methyl)amino)-2-(4-fluorophenyl)acetic acid)

• Product Name: (S)-2-((Tert-Butoxycarbonyl)(methyl)amino)-2-(4-fluorophenyl)acetic acid
• CAS No: 1821739-76-7
• MF: C₁₄H₁₈FNO₄
• MW: 283.295427799225
• CID: 4936983
• Update Time: 2025-10-28

(S)-2-((Tert-Butoxycarbonyl)(methyl)amino)-2-(4-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)(methyl)amino)-2-(4-fluorophenyl)acetic acid
• (S)-2-((Tert-Butoxycarbonyl)(methyl)amino)-2-(4-fluorophenyl)acetic acid

• Inchi： 1S/C14H18FNO4/c1-14(2,3)20-13(19)16(4)11(12(17)18)9-5-7-10(15)8-6-9/h5-8,11H,1-4H3,(H,17,18)/t11-/m0/s1
• InChI Key： LFMFIQJMXYDNIC-NSHDSACASA-N
• SMILES： FC1C=CC(=CC=1)[C@@H](C(=O)O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8

Additional information on (S)-2-((Tert-Butoxycarbonyl)(methyl)amino)-2-(4-fluorophenyl)acetic acid

Comprehensive Overview of (S)-2-((Tert-Butoxycarbonyl)(methyl)amino)-2-(4-fluorophenyl)acetic acid (CAS No. 1821739-76-7)

(S)-2-((Tert-Butoxycarbonyl)(methyl)amino)-2-(4-fluorophenyl)acetic acid (CAS No. 1821739-76-7) is a chiral carboxylic acid derivative widely recognized for its applications in pharmaceutical intermediates and organic synthesis. This compound features a 4-fluorophenyl group and a tert-butoxycarbonyl (Boc)-protected methylamino moiety, making it a valuable building block for drug discovery and peptide chemistry. Its stereospecific (S)-configuration is critical for enantioselective synthesis, aligning with the growing demand for chiral drugs in modern therapeutics.

In recent years, the pharmaceutical industry has seen a surge in interest around fluorinated compounds and Boc-protected amino acids, driven by their enhanced metabolic stability and bioavailability. Researchers frequently search for "Boc-protected amino acid derivatives" or "fluorophenyl acetic acid applications" to explore their potential in kinase inhibitors, protease inhibitors, and other targeted therapies. The CAS No. 1821739-76-7 compound is particularly notable for its role in optimizing drug candidates, as evidenced by its inclusion in patents related to central nervous system (CNS) and anti-inflammatory agents.

The synthesis of (S)-2-((Tert-Butoxycarbonyl)(methyl)amino)-2-(4-fluorophenyl)acetic acid typically involves asymmetric hydrogenation or enzymatic resolution to achieve high enantiomeric purity—a topic frequently queried in academic forums. Its carboxylic acid functionality allows for further derivatization, such as amide coupling or esterification, which are pivotal in fragment-based drug design. Laboratories prioritizing "green chemistry" also investigate solvent-free or catalytic methods to produce this compound, reflecting broader trends in sustainable pharmaceutical manufacturing.

From an analytical perspective, this compound is characterized by techniques like HPLC, NMR, and mass spectrometry, with users often searching for "CAS 1821739-76-7 analytical data" or "chiral purity verification methods." Its stability under various pH conditions and compatibility with common protecting groups further enhance its utility in multi-step syntheses. Notably, the 4-fluorophenyl ring contributes to π-stacking interactions in molecular binding, a feature exploited in the design of GPCR-targeted drugs and enzyme modulators.

As the demand for precision medicine grows, (S)-2-((Tert-Butoxycarbonyl)(methyl)amino)-2-(4-fluorophenyl)acetic acid continues to gain traction in both academic and industrial settings. Its integration into combinatorial libraries and high-throughput screening platforms underscores its relevance in drug discovery pipelines. Future research may explore its potential in bioconjugation or prodrug development, addressing emerging challenges in drug delivery and selectivity.